Cas no 159790-13-3 (Benzothiazole,4,5,7-trifluoro-2-methyl-)

• Product Name: Benzothiazole,4,5,7-trifluoro-2-methyl-
• CAS No: 159790-13-3
• MF: C₈H₄F₃NS
• MW: 203.184270858765
• CID: 109334
• PubChem ID: 10375600
• Update Time: 2025-04-18

Benzothiazole,4,5,7-trifluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,4,5,7-trifluoro-2-methyl-
• Benzothiazole, 4,5,7-trifluoro-2-methyl- (9CI)
• AKOS015964289
• 1-Diphenylphosphoryl-1???-diphenylphosphinoferrocene
• 4,5,7-trifluoro-2-methylbenzothiazole
• 4,5,7-TRIFLUORO-2-METHYL-1,3-BENZOTHIAZOLE
• SCHEMBL445465
• 2-Methyl-4,5,7-trifluorobenzothiazole
• 159790-13-3
• 4,5,7-Trifluoro-2-methylbenzo[d]thiazole
• MQLYXCLFKUAMQJ-UHFFFAOYSA-N

• Inchi： 1S/C8H4F3NS/c1-3-12-7-6(11)4(9)2-5(10)8(7)13-3/h2H,1H3
• InChI Key： MQLYXCLFKUAMQJ-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C(=C(C=C(C1=2)F)F)F

Computed Properties

• Exact Mass: 203.00172
• Monoisotopic Mass: 203.00165479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles